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Compound of Interest

Compound Name: NF 115

Cat. No.: B1246206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the chemical properties of Moscovium

(Mc), a superheavy element, and its lighter homolog, Bismuth (Bi). While both elements reside

in Group 15 of the periodic table, their chemistries diverge significantly due to profound

relativistic effects in the heavier Moscovium. This analysis is supported by the latest

experimental data and theoretical predictions, offering a clear perspective on the unique nature

of elements at the upper limits of the periodic table.

Fundamental and Chemical Properties: A Tabular
Comparison
The following tables summarize the known and predicted properties of Moscovium and

Bismuth, highlighting the substantial gaps in experimentally verified data for Moscovium due to

its extreme instability.

Table 1: Comparison of Atomic and Physical Properties

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1246206?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Moscovium (Mc) Bismuth (Bi)

Atomic Number 115[1][2] 83[3]

Atomic Weight [4] (most stable isotope)[5] 208.980 u[6]

Electron Configuration [Rn] 5f¹⁴ 6d¹⁰ 7s² 7p³[1] [Xe] 4f¹⁴ 5d¹⁰ 6s² 6p³[6]

Standard State (20°C) Solid (Predicted)[1][7] Solid[6]

Melting Point ~400 °C (Predicted)[8] 271.4 °C[6]

Boiling Point ~1100 °C (Predicted)[8] 1564 °C[6]

Density ~13.0 g/cm³ (Predicted)[1] 9.79 g/cm³[6]

Classification
Post-Transition Metal

(Predicted)[5]
Post-Transition Metal[3]

Table 2: Comparison of Key Chemical Properties

Property Moscovium (Mc) Bismuth (Bi)

Common Oxidation States +1, +3 (Predicted)[7] +3[3][9]

Other Possible States
+5 (Predicted to be highly

unstable or impossible)[1][8]
+5 (Rare and unstable)[3][9]

First Ionization Energy 538.3 kJ/mol (Predicted)[10] 703 kJ/mol

Electronegativity (Pauling) 1.3 (Predicted) 2.02

Key Isotopes
²⁹⁰Mc (~0.65 s half-life), ²⁸⁹Mc

(~220 ms half-life)[1][5]
²⁰⁹Bi (Effectively stable)[6]

General Reactivity

Less reactive than Bismuth;

more reactive than Flerovium.

[5][11]

Stable in air at room temp;

dissolves in nitric acid.[9][12]

In-Depth Chemical Analysis
2.1. The Dominance of Relativistic Effects in Moscovium
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The primary factor distinguishing Moscovium's chemistry from Bismuth's is the influence of

special relativity on its electronic structure. In an atom with 115 protons, the electrons,

particularly those in the inner s and p orbitals, travel at speeds approaching the speed of light.

This has two major consequences:

Stabilization of 7s and 7p₁/₂ Orbitals: The relativistic contraction makes the 7s and the 7p₁/₂

subshell electrons more tightly bound to the nucleus, rendering them chemically inert. This is

a much stronger version of the "inert pair effect" seen in Bismuth's 6s² electrons.

Destabilization of 7p₃/₂ Orbitals: The outermost 7p₃/₂ electron is relativistically destabilized

and more easily participates in chemical bonding.[5]

As a result, Moscovium is expected to readily form a +1 oxidation state by losing its single 7p₃/₂

electron, a behavior that makes it chemically similar to Thallium (Tl⁺).[10][13] The +3 state is

also predicted, while the group's characteristic +5 state is considered highly unlikely.[1][8] In

contrast, Bismuth chemistry is dominated by the +3 oxidation state, with the +5 state being rare

and a powerful oxidizing agent.[3][9]
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Caption: Relativistic orbital splitting in Moscovium vs. Bismuth.

2.2. Experimental Insights into Reactivity

Despite the immense challenge of studying an element produced one atom at a time with a

sub-second half-life, recent experiments have provided the first chemical characterization of

Moscovium.[11] Using gas-solid chromatography, scientists observed the interaction of

individual Moscovium atoms with a quartz (silicon dioxide) surface.

The key finding was that Moscovium is less reactive and forms weaker bonds with the quartz

surface than its lighter homolog, Bismuth.[11][14][15] This experimental result directly confirms
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theoretical predictions about the influence of relativistic effects on Moscovium's chemical

behavior, establishing it as more volatile and less metallic than Bismuth.

Experimental Protocols
The methodologies for studying Moscovium and Bismuth are vastly different, reflecting their

respective stability and availability.

3.1. Protocol for Moscovium: Single-Atom Gas-Solid Chromatography

This method is designed to probe the chemical properties of superheavy elements with

extremely short half-lives.

Objective: To determine the chemical reactivity of Moscovium by measuring its adsorption

enthalpy on a silicon dioxide surface.

Methodology:

Synthesis: Moscovium isotopes (e.g., ²⁸⁸Mc) are produced in a heavy-ion cyclotron by

bombarding a target of Americium-243 with a beam of Calcium-48 ions.[7][14]

Separation and Thermalization: The newly formed Mc atoms recoil from the target and are

separated from the primary beam by a magnetic field. They are then stopped and

thermalized in a buffer gas (e.g., helium/argon).[16]

Chromatography: The Mc atoms are transported by the gas flow into a chromatography

column—a tube lined with detectors and coated with a thin layer of quartz (SiO₂).[11][14]

Detection: As a Mc atom travels along the column, it interacts with the quartz surface. It

eventually decays via an alpha decay chain. The positions of these decay events are

recorded by the detectors.

Data Analysis: The distribution of decay events along the column indicates the strength of

the interaction. A more volatile (less reactive) element will travel further down the column

before decaying. This allows for the calculation of an adsorption enthalpy, which is

compared to that of other elements like Bismuth and Flerovium.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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